Cas no 677762-00-4 (1-Ethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Ethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 677762-00-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD11119454
• CID: 1020702
• PubChem ID: 9989601
• Update Time: 2024-03-01

1-Ethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,1-ethyl-1,6-dihydro-6-oxo-(9CI)
• 1-ethyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
• 1-ethyl-6-oxopyridine-3-carboxylic acid
• 1-Ethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• HJLSHTUWUNZCOO-UHFFFAOYSA-N
• 3-pyridinecarboxylic acid,1-ethyl-1,6-dihydro-6-oxo-
• 1-Ethyl-2-oxo-1,2-dihydropyridine-5-carboxylic acid
• 3-Pyridinecarboxylic acid, 1-ethyl-1,6-dihydro-6-oxo-
• 1-Ethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid

• MDL： MFCD11119454
• Inchi： 1S/C8H9NO3/c1-2-9-5-6(8(11)12)3-4-7(9)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： HJLSHTUWUNZCOO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1CC

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids